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Compound of Interest

Compound Name: tert-Butyl 7-bromoheptanoate

Cat. No.: B1283140

Technical Guide: tert-Butyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl 7-bromoheptanoate, a
key bifunctional molecule utilized in organic synthesis. It details the compound's chemical and
physical properties, safety information, and its applications as a versatile building block,
particularly in the fields of pharmaceutical and materials science research.

Chemical Identity and Properties

tert-Butyl 7-bromoheptanoate is a halogenated aliphatic ester. The presence of a terminal
bromine atom and a sterically hindered tert-butyl ester group makes it a valuable intermediate
for introducing a seven-carbon linker with a protected carboxylic acid functionality.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 51100-47-1[1][2][3][4]

Molecular Formula C11H21BrO2[1][3][4]

IUPAC Name tert-butyl 7-bromoheptanoate[3][5]
7-Bromoheptanoic acid tert-butyl ester,

Synonyms Heptanoic acid, 7-bromo-, 1,1-dimethylethyl
ester[1]

InChl Key XZMQZUGTGFBLIP-UHFFFAOYSA-N[1][3]

Canonical SMILES

CC(C)(C)OC(=0)CCCCCCBI[3][5]

Table 2: Physicochemical Properties

Property

Value

Molecular Weight

265.19 g/mol [1][3][4]

Physical Form

Colorless to light yellow liquid[2]

Boiling Point

274.7 + 23.0 °C at 760 mmHg|[2]

Density

1.169 + 0.06 g/cm3 (Predicted)[2][5]

Storage Temperature

Room Temperature, sealed in a dry

environment[2][4]

Safety and Handling

tert-Butyl 7-bromoheptanoate is classified as a hazardous substance. Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical. Work should be conducted in a well-ventilated area or under a
chemical fume hood.

Table 3: GHS Hazard Information
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Category Code Statement
Signal Word Danger
] GHSO02 (Flammable), GHS07

Pictograms &, .

(frritant)[3]

Highly flammable liquid and
Hazard Statements H225

vapor
H315 Causes skin irritation[3]
H319 Causes serious eye irritation[3]

May cause respirator

H335 Y P Y

irritation[3]

Precautionary Statements

P210

Keep away from heat, sparks,
open flames, and hot surfaces.

No smoking.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[3]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

P302+P352

IF ON SKIN: Wash with plenty

of water.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

Applications in Research and Development

The primary utility of tert-Butyl 7-bromoheptanoate lies in its role as a bifunctional linker and

building block in multi-step organic synthesis.[6]
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« Introduction of Spacer Moieties: The seven-carbon aliphatic chain is frequently used as a
spacer to connect different functional parts of a molecule, for instance, in the development of
PROTACSs (Proteolysis Targeting Chimeras) or molecular probes.

o Carboxylic Acid Precursor: The tert-butyl ester group serves as a robust protecting group for
the carboxylic acid functionality.[6] It is stable under basic and neutral conditions but can be
readily cleaved under mild acidic conditions (e.g., with trifluoroacetic acid) to reveal the free
carboxylic acid.[6] This orthogonality is crucial in complex syntheses.

e Nucleophilic Substitution and Organometallic Reactions: The terminal bromine atom is a
good leaving group, allowing for facile nucleophilic substitution reactions to introduce
amines, azides, thiols, or other functional groups. It can also be used to form organometallic
reagents like Grignard reagents, enabling the formation of new carbon-carbon bonds.[6]
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Figure 1. Logical workflow for the use of tert-Butyl 7-bromoheptanoate.

Experimental Protocols

The following is a representative synthesis of tert-Butyl 7-bromoheptanoate.[7]
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Synthesis of tert-Butyl 7-bromoheptanoate[7]
Materials:

» Diisopropylamine (6.94 mL)

e Anhydrous Tetrahydrofuran (THF, 200 mL + 30 mL + 10 mL)
e n-Butyl lithium (1.45 M in hexane, 34 mL)

« tert-Butyl acetate (6.63 mL)

e 1,5-Dibromopentane (8 mL)

o Hexamethylphosphoramide (HMPA, 17 mL)
e Agueous ammonium chloride solution

o Diethyl ether

e Magnesium sulfate

 Silica gel

» Methylene chloride/cyclohexane (1:1)
Procedure:

e To a solution of diisopropylamine in 100 mL of anhydrous THF at -70°C, add 34 mL of 1.45 M
n-butyl lithium in hexane dropwise. Stir the resulting mixture for 15 minutes.

 To this solution, add a solution of 6.63 mL of tert-butyl acetate in 30 mL of anhydrous THF
dropwise and stir for 30 minutes.

e Add 8 mL of 1,5-dibromopentane in 10 mL of anhydrous THF and stir the mixture for 5
minutes.

e Add 17 mL of hexamethylphosphoramide, and continue stirring at -78°C for 1 hour, followed
by stirring at -40°C to -30°C for 30 minutes.
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Quench the reaction by adding an aqueous solution of ammonium chloride.
Separate the organic and aqueous layers. Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with water and a saturated aqueous solution of
ammonium chloride, then dry over magnesium sulfate.

Concentrate the solution under reduced pressure.

Purify the resulting residue by column chromatography on silica gel using a 1:1 mixture of
methylene chloride and cyclohexane as the eluent to yield the title compound.
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Figure 2. Synthetic workflow for tert-Butyl 7-bromoheptanoate.
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Conclusion

tert-Butyl 7-bromoheptanoate is a commercially available and synthetically valuable
intermediate. Its bifunctional nature, combining a reactive alkyl bromide with a protected
carboxylic acid, provides a reliable tool for researchers in drug discovery and materials science.
The straightforward protocols for its use and deprotection make it an essential component in
the synthetic chemist's toolbox for constructing complex molecular architectures. Proper safety
precautions are mandatory when handling this flammable and irritating compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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